Cas no 1515988-59-6 (2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride)

• Product Name: 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride
• CAS No: 1515988-59-6
• MF: C₇H₄ClNO₄S
• MW: 233.628959655762
• CID: 4818159
• Update Time: 2025-11-01

2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride
• 2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride

• Inchi： 1S/C7H4ClNO4S/c8-14(11,12)5-3-1-2-4-6(5)9-7(10)13-4/h1-3H,(H,9,10)
• InChI Key： XFGXBOHPNDJUQI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2=C1NC(=O)O2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8

Additional information on 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride

2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride (CAS No. 1515988-59-6): A Versatile Building Block in Modern Organic Synthesis

The compound 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride (CAS No. 1515988-59-6) is a highly specialized chemical intermediate that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a benzo[d]oxazole core and a reactive sulfonyl chloride group, makes it an invaluable tool for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "sulfonyl chloride applications", "benzo[d]oxazole derivatives", and "CAS 1515988-59-6 uses", reflecting its growing relevance in cutting-edge applications.

One of the key reasons for the popularity of 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride lies in its role as a sulfonylation reagent. Sulfonylation reactions are pivotal in drug discovery, particularly in the design of enzyme inhibitors and biologically active compounds. The compound's ability to introduce sulfonyl groups into target molecules aligns with current trends in precision medicine and targeted therapy, where researchers seek to optimize molecular interactions for enhanced efficacy and reduced side effects. Searches for "sulfonylation in drug design" and "benzo[d]oxazole sulfonyl chloride synthesis" highlight this demand.

In addition to pharmaceutical applications, 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride is also explored in material science. Its incorporation into polymers and coatings can impart desirable properties such as thermal stability and chemical resistance. This aligns with the rising interest in high-performance materials for electronics, aerospace, and renewable energy technologies. Queries like "sulfonyl chloride in polymer chemistry" and "CAS 1515988-59-6 material applications" underscore its interdisciplinary utility.

The synthesis and handling of 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride require specialized knowledge due to its reactive nature. However, advancements in green chemistry and flow reactor technology have made its production more efficient and sustainable. This resonates with the global push toward environmentally friendly synthesis and waste reduction in chemical manufacturing. Popular search terms such as "sustainable sulfonyl chloride synthesis" and "green chemistry for heterocycles" reflect this shift in priorities.

Looking ahead, the demand for 2-Hydroxybenzo[d]oxazole-4-sulfonyl chloride is expected to grow, driven by its versatility and the expanding frontiers of organic synthesis. Its applications in catalysis, ligand design, and functional material development position it as a critical component in next-generation innovations. As researchers continue to explore its potential, keywords like "CAS 1515988-59-6 future applications" and "benzo[d]oxazole sulfonyl chloride trends" will likely gain traction in scientific literature and industrial discussions.